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Compound of Interest

Compound Name: PD158780

Cat. No.: B1679116 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of PD158780, a potent EGFR tyrosine kinase inhibitor.

Adherence to these procedural steps is critical for minimizing risks associated with this class of

compounds.

I. Understanding the Hazard Profile of PD158780
While a specific Safety Data Sheet (SDS) for PD158780 is not publicly available, its

classification as a potent inhibitor of the ErbB receptor family, including the Epidermal Growth

Factor Receptor (EGFR), necessitates that it be handled as a potentially hazardous substance.

[1][2] Kinase inhibitors, particularly those used in cancer research, can possess cytotoxic,

mutagenic, or teratogenic properties.[3][4] Therefore, precautionary disposal measures are

essential.

Key Chemical and Biological Data:
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Property Value Source

Molecular Formula C₁₄H₁₂BrN₅ R&D Systems[2]

Molecular Weight 330.18 g/mol R&D Systems[2]

Target EGFR, ErbB2, ErbB4
MedchemExpress[1], R&D

Systems[2]

IC₅₀ (EGFR) 0.008 nM R&D Systems[2]

Solubility Soluble in DMSO and ethanol R&D Systems[2]

Storage Store at -20°C R&D Systems[2]

II. Step-by-Step Disposal Protocol for PD158780
The following protocol is based on general best practices for the disposal of potent chemical

compounds and hazardous laboratory waste.[5][6][7][8][9] Always consult and adhere to your

institution's specific Environmental Health and Safety (EH&S) guidelines.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and nitrile

gloves. For handling larger quantities or pure solid compound, consider double gloving.

2. Waste Segregation and Collection:

Solid Waste:

Collect all solid PD158780 waste, including contaminated personal protective equipment

(gloves, weigh boats, etc.), in a dedicated, clearly labeled hazardous waste container.

The container must be compatible with the chemical and have a secure, leak-proof lid.[5]

Do not mix with other, incompatible waste streams.

Liquid Waste:
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Collect all liquid waste containing PD158780, such as unused stock solutions or

experimental media, in a designated hazardous liquid waste container.

The container should be made of a material compatible with the solvent used (e.g.,

DMSO, ethanol).

Ensure the container is properly sealed to prevent leaks and evaporation.

Sharps Waste:

Any sharps (needles, syringes, etc.) contaminated with PD158780 must be disposed of in

a designated sharps container that is also labeled as hazardous chemical waste.[4]

3. Labeling of Waste Containers:

All waste containers must be accurately and clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "PD158780"

The solvent(s) present (e.g., "in DMSO")

The approximate concentration and quantity of the waste

The date the waste was first added to the container

The name of the principal investigator and laboratory contact information

4. Storage of Waste:

Store hazardous waste in a designated and secure satellite accumulation area within the

laboratory.

Ensure secondary containment is in place to capture any potential leaks.

Do not store large quantities of waste in the lab for extended periods. Adhere to your

institution's limits on accumulation time and volume.[5][8]
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5. Arranging for Disposal:

Once the waste container is full or has reached its accumulation time limit, contact your

institution's Environmental Health and Safety (EH&S) department to arrange for a scheduled

pickup.

Do not attempt to dispose of PD158780 down the sink or in the regular trash.[5]

III. Experimental Workflow and Disposal Decision
Process
The following diagram illustrates the logical flow for handling and disposing of PD158780 within

a typical experimental setting.
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Caption: Disposal workflow for PD158780 from experiment to final pickup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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